N-(3-chloro-4-fluorophenyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydropyrido[1,2-c]pyrimidin-2-yl]acetamide
• InChI: InChI=1S/C19H17ClFN5O4/c1-10-22-17(24-30-10)16-14-4-2-3-7-25(14)19(29)26(18(16)28)9-15(27)23-11-5-6-13(21)12(20)8-11/h5-6,8H,2-4,7,9H2,1H3,(H,23,27)
• InChI Key: XGHWVBYBRRDHHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)C2=C3CCCCN3C(=O)N(C2=O)CC(=O)NC4=CC(=C(C=C4)F)Cl
• Molecular Formula: C19H17ClFN5O4
• Molecular Weight: 433.8 g/mol

Description

N-(3-chloro-4-fluorophenyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]acetamide is a useful research compound. Its molecular formula is C19H17ClFN5O4 and its molecular weight is 433.82. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-fluorophenyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-fluorophenyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivatives

The compound N-(3-chloro-4-fluorophenyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]acetamide and its derivatives have been synthesized and studied in various contexts. For instance, a novel series of derivatives have been synthesized, some of which displayed significant anti-inflammatory activity (Sunder & Maleraju, 2013). Additionally, derivatives have been designed and synthesized with potent in vitro affinity and selectivity for peripheral benzodiazepine receptors (PBRs), showing potential in the study of neurodegenerative disorders using positron emission tomography (Fookes et al., 2008).

Biological and Pharmacological Activities

The derivatives of this compound have been reported to exhibit a range of biological activities. For instance:

• Certain derivatives have shown appreciable cancer cell growth inhibition against a variety of cancer cell lines (Al-Sanea et al., 2020).
• Derivatives have been used as ligands of the translocator protein (18 kDa), with potential implications for imaging protein expression in neurodegenerative disorders (Dollé et al., 2008).
• Synthesized derivatives have shown pronounced plant growth-stimulating effects (Pivazyan et al., 2019).
• Antibacterial activity against a range of Gram-negative and Gram-positive bacteria has been observed in certain synthesized compounds (Kumari et al., 2017).